Cas no 22748-45-4 (5-Oxocyclohex-3-enecarboxylic acid)
5-Oxocyclohex-3-enecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Oxocyclohex-3-enecarboxylicacid
- MFCD19228391
- 5-Oxocyclohex-3-enecarboxylic acid
- 22748-45-4
- DTXSID40508515
- F18279
- AKOS006380516
- ZB0667
- 5-Oxocyclohex-3-ene-1-carboxylic acid
- XAA74845
-
- Inchi: 1S/C7H8O3/c8-6-3-1-2-5(4-6)7(9)10/h1,3,5H,2,4H2,(H,9,10)
- InChI Key: AFVVRNQKUOFLOS-UHFFFAOYSA-N
- SMILES: OC(C1CC=CC(C1)=O)=O
Computed Properties
- Exact Mass: 140.047344113g/mol
- Monoisotopic Mass: 140.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 54.4Ų
5-Oxocyclohex-3-enecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM294584-1g |
5-Oxocyclohex-3-enecarboxylic acid |
22748-45-4 | 95% | 1g |
$748 | 2021-06-15 | |
| eNovation Chemicals LLC | Y1245689-250mg |
5-Oxocyclohex-3-enecarboxylic acid |
22748-45-4 | 95% | 250mg |
$650 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1245689-1g |
5-Oxocyclohex-3-enecarboxylic acid |
22748-45-4 | 95% | 1g |
$1515 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1245689-100mg |
5-Oxocyclohex-3-enecarboxylic acid |
22748-45-4 | 95% | 100mg |
$370 | 2024-06-07 | |
| 1PlusChem | 1P006X3X-100mg |
5-Oxocyclohex-3-enecarboxylic acid |
22748-45-4 | 95% | 100mg |
$235.00 | 2024-05-24 | |
| 1PlusChem | 1P006X3X-250mg |
5-Oxocyclohex-3-enecarboxylic acid |
22748-45-4 | 95% | 250mg |
$446.00 | 2024-05-24 | |
| 1PlusChem | 1P006X3X-1g |
5-Oxocyclohex-3-enecarboxylic acid |
22748-45-4 | 95% | 1g |
$1061.00 | 2024-05-24 | |
| A2B Chem LLC | AD22045-100mg |
5-Oxocyclohex-3-enecarboxylic acid |
22748-45-4 | 95% | 100mg |
$205.00 | 2024-04-20 | |
| A2B Chem LLC | AD22045-250mg |
5-Oxocyclohex-3-enecarboxylic acid |
22748-45-4 | 95% | 250mg |
$383.00 | 2024-04-20 | |
| A2B Chem LLC | AD22045-1g |
5-Oxocyclohex-3-enecarboxylic acid |
22748-45-4 | 95% | 1g |
$920.00 | 2024-04-20 |
5-Oxocyclohex-3-enecarboxylic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 5-Oxocyclohex-3-enecarboxylic acid
Introduction to 5-Oxocyclohex-3-enecarboxylic acid (CAS No: 22748-45-4)
5-Oxocyclohex-3-enecarboxylic acid, with the chemical formula C₈H₆O₃, is a significant compound in the field of organic chemistry and pharmaceutical research. Its unique structural features, including a cyclohexene ring with a ketone and carboxylic acid functional group, make it a versatile intermediate in synthetic chemistry. This compound has garnered attention due to its potential applications in the development of novel bioactive molecules and its role in various chemical transformations.
The CAS number 22748-45-4 provides a unique identifier for this substance, ensuring precise classification and communication within the scientific community. This compound is primarily of interest in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry. The presence of both a carbonyl group and a double bond in the cyclohexene ring allows for diverse reactions, including Michael additions, aldol condensations, and cyclizations, making it a valuable building block for more complex structures.
Recent advancements in synthetic methodologies have highlighted the utility of 5-Oxocyclohex-3-enecarboxylic acid in constructing pharmacophores. For instance, studies have demonstrated its role in the preparation of nonsteroidal anti-inflammatory drug (NSAID) analogs, where its structural framework can be modified to enhance biological activity. The compound’s ability to undergo regioselective functionalization has been particularly noteworthy, enabling the development of derivatives with improved pharmacokinetic properties.
In the realm of drug discovery, 5-Oxocyclohex-3-enecarboxylic acid has been explored as a precursor for kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and inhibiting their activity can lead to therapeutic benefits. Researchers have leveraged the compound’s reactive sites to design molecules that selectively bind to specific kinase domains. This approach has shown promise in preclinical studies, where derivatives of 5-Oxocyclohex-3-enecarboxylic acid have demonstrated inhibitory effects on various kinases with high specificity.
The synthesis of 5-Oxocyclohex-3-enecarboxylic acid itself is an area of active research. Traditional methods often involve oxidation of cyclohexanone or cyclization reactions starting from acyclic precursors. However, recent innovations have focused on greener and more efficient synthetic routes. For example, catalytic oxidation using environmentally benign oxidants has been investigated, reducing the environmental impact while maintaining high yields. These developments align with global efforts to promote sustainable chemistry practices.
Another fascinating aspect of 5-Oxocyclohex-3-enecarboxylic acid is its role in material science. Beyond pharmaceutical applications, this compound has been utilized in the synthesis of polymers and coatings due to its ability to form stable cross-linked networks. The incorporation of its structural motifs into polymer backbones has led to materials with enhanced mechanical strength and thermal stability. Such applications underscore the broad utility of this versatile intermediate.
Computational studies have also played a crucial role in understanding the reactivity and properties of 5-Oxocyclohex-3-enecarboxylic acid. Molecular modeling techniques have been employed to predict reaction outcomes and optimize synthetic pathways. These computational approaches complement experimental work by providing insights into molecular interactions at an atomic level. As computational power continues to advance, such simulations are becoming increasingly integral to drug discovery and materials design.
The biological activity of derivatives of 5-Oxocyclohex-3-enecarboxylic acid has been extensively studied. Researchers have synthesized various analogs and evaluated their effects on biological targets such as enzymes and receptors. Some derivatives have shown notable antimicrobial properties, making them potential candidates for developing new antibiotics. Additionally, their interactions with cellular pathways have been explored, revealing mechanisms that could be exploited for therapeutic purposes.
In conclusion, 5-Oxocyclohex-3-enecarboxylic acid (CAS No: 22748-45-4) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing bioactive molecules. Recent research highlights its potential in drug development, particularly in designing kinase inhibitors and NSAID analogs. Furthermore, advancements in sustainable synthesis methods and computational studies continue to expand its applications across multiple scientific disciplines.
22748-45-4 (5-Oxocyclohex-3-enecarboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)